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Compound of Interest

Compound Name: 4-Stilbene carboxaldehyde

CAS No.: 32555-96-7

Cat. No.: B7770387

Get Quote

Executive Summary
4-Stilbenecarboxaldehyde (CAS 40200-69-9), specifically the trans isomer, serves as a critical

π-conjugated building block in the synthesis of optoelectronic materials, fluorescent probes,

and resveratrol analogs. Its utility is defined by its aldehyde functionality—acting as a reactive

"handle" for Schiff base or Knoevenagel condensations—and its rigid stilbene core, which

imparts significant fluorescence and crystallinity.

This guide provides a definitive analysis of the compound's physical properties. Unlike generic

data sheets, this document correlates thermodynamic data (melting point) and solvent

interactions (solubility) with practical laboratory workflows, ensuring high-yield isolation and

purity.

Chemical Identity & Structural Analysis[1]
The physical behavior of 4-stilbenecarboxaldehyde is dominated by its planar, conjugated

system. The trans (E) configuration allows for efficient
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stacking in the solid state, resulting in a stable crystalline lattice compared to the sterically
hindered cis (Z) isomer, which is typically an oil or low-melting solid.

Property Specification

IUPAC Name (E)-4-Stilbenecarboxaldehyde

Common Name trans-4-Formylstilbene

CAS Number 40200-69-9

Molecular Formula

C

H

O

Molecular Weight 208.26 g/mol

Appearance Pale yellow to off-white needles

Odor Distinctive aromatic aldehyde odor

Thermodynamic Profile: Melting Point
The melting point is the primary indicator of isomeric purity for this compound.

Experimental Melting Point Range
Standard Value:112–114 °C (Lit. Sigma-Aldrich)

Application Insight: The "Cis-Trans" Indicator
In synthetic workflows (e.g., Wittig or Heck reactions), a depressed melting point (e.g., <105

°C) often indicates contamination with the cis-isomer.

Mechanism: The cis-isomer disrupts the crystal lattice packing of the trans-isomer, acting as

an impurity that lowers the chemical potential of the solid phase, thus depressing the melting

point (freezing point depression).

Thermal Isomerization: Caution must be exercised during melting point determination.

Prolonged heating near the melting point can induce thermal isomerization, potentially
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altering the observed value. Fast heating rates (5–10 °C/min) are recommended near the

transition temperature.

Solubility & Solvent Engineering
Understanding the solubility parameter (

) differences between the solute and solvent is critical for designing extraction and
recrystallization protocols. 4-Stilbenecarboxaldehyde exhibits "intermediate" polarity: the
hydrophobic stilbene core competes with the polar aldehyde group.

Qualitative Solubility Profile
Solvent Solubility Operational Context

Water Insoluble
Excellent anti-solvent for

precipitation.

Ethanol (Hot) Soluble

Primary Recrystallization

Solvent. High solubility at

boiling; low at RT.

Ethanol (Cold) Slightly Soluble
Allows for high recovery yields

upon cooling.

Dichloromethane Highly Soluble

Ideal for liquid-liquid extraction

from aqueous reaction

quenches.

Diethyl Ether Soluble

Good for extraction; poor for

recrystallization due to high

volatility.

Hexanes Insoluble/Low

Useful as an anti-solvent to

force precipitation from DCM

or Toluene.

DMSO Soluble
Suitable for biological assays

or stock solutions.

Experimental Protocols
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Protocol A: Purification via Recrystallization
(Ethanol/Water System)
Objective: Remove cis-isomer traces and oligomeric byproducts.

The Logic: The trans-isomer is significantly less soluble in cold ethanol than the cis-isomer. By

using a polar protic solvent (ethanol), we leverage the differential lattice energy. The trans-

isomer packs efficiently and crystallizes out, while the cis-isomer (oily) remains in the mother

liquor.[1]

Dissolution: Place crude 4-stilbenecarboxaldehyde (e.g., 1.0 g) in a chemically resistant

flask. Add 95% Ethanol (approx. 10–15 mL) and heat to reflux (approx. 78 °C) with magnetic

stirring until the solid fully dissolves.

Note: If the solution is dark/colored, add activated charcoal, reflux for 5 mins, and filter hot

through Celite.

Nucleation: Remove from heat. Allow the flask to cool slowly to room temperature on a cork

ring. Do not place directly on ice, as rapid cooling may trap impurities ("oiling out").

Crystallization: Once solid needles appear at room temperature, place the flask in an ice

bath (0–4 °C) for 30 minutes to maximize yield.

Isolation: Filter the crystals via vacuum filtration (Buchner funnel). Wash the cake with cold

ethanol (2 x 2 mL).

Drying: Dry under high vacuum at 40 °C for 4 hours to remove residual solvent.

Protocol B: Solubility-Driven Extraction Workflow
This diagram illustrates the logical flow for isolating the compound from a crude aqueous

reaction mixture (e.g., after a Heck coupling).
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2. NaHSO3 (Remove Iodine traces if needed)
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Figure 1: Logical workflow for the isolation and purification of 4-stilbenecarboxaldehyde based

on solubility differentials.
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Application Context: Why Properties Matter
The physical properties of 4-stilbenecarboxaldehyde are not merely data points; they dictate its

behavior in downstream applications:

Supramolecular Chemistry: The planar structure and aldehyde "head" allow this molecule to

form Schiff bases that self-assemble into liquid crystals. High purity (confirmed by sharp MP)

is essential to prevent defects in the mesophase.

Fluorescence: Stilbene derivatives are fluorophores.[2] Impurities (especially quenchers like

metal catalysts or cis-isomers) drastically reduce quantum yield. The recrystallization

protocol above effectively removes these non-crystalline impurities.

Drug Discovery: As a linker in resveratrol analogs, the solubility profile (LogP ~3.5–4.0)

necessitates the use of DMSO for biological stock solutions, as aqueous buffers will result in

immediate precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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